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Introduction

Metol, chemically known as N-methyl-p-aminophenol sulfate, is an organic compound with a
long history of use, primarily as a developing agent in black and white photography.[1] Its
properties as a reducing agent also lend it to applications in other areas of chemistry, including
as an intermediate in the synthesis of various organic molecules.[2] Due to the instability of the
free base, N-methyl-p-aminophenol, in the presence of air and light, Metol is commercially
available and typically used as its more stable sulfate salt. This guide provides a
comprehensive overview of the chemical properties of Metol and detailed methodologies for its
synthesis.

Chemical Properties of Metol

The physical and chemical properties of Metol are summarized in the table below. These
properties are crucial for its handling, storage, and application in various chemical processes.
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Property Value Source(s)
IUPAC Name 4-(methylamino)phenol sulfate [11[3]
p-(Methylamino)phenol sulfate,
Synonyms N-Methyl-p-aminophenol [1][3]
sulfate, Elon, Rhodol
CAS Number 55-55-0 [4]
Chemical Formula (C7H10NO)2S04 [11[3]
Molecular Weight 344.38 g/mol [1][3]
White to slightly pink crystalline
Appearance
powder
Melting Point 260 °C (decomposes) [1]
Boiling Point 300 °C

N Soluble in water and alcohol,
Solubility ) ] [4]
insoluble in ether

11.31 (Predicted for the free
pKa : [4]
base, 4-(methylamino)phenol)

Synthesis of Metol

There are several established routes for the synthesis of Metol. The three primary methods are
detailed below, including experimental protocols derived from scientific literature and patents.

Synthesis from Hydroquinone and Methylamine

This method involves the direct reaction of hydroquinone with methylamine under heat and
pressure.

e Materials: Hydroquinone, aqueous methylamine (e.g., 10 N).

e Procedure (derived from patent literature):
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o Twenty grams of hydroquinone and two equivalents of 10 N agueous methylamine are
placed in a suitable pressure vessel or autoclave.

o The mixture is heated to a temperature between 150 °C and 200 °C.[1]
o The reaction is maintained at this temperature for a period of 2 to 5 hours.[1]

o After the reaction is complete, the vessel is cooled, and the resulting mixture is processed
to isolate the N-methyl-p-aminophenol.

o Purification can be achieved by crystallization from a suitable solvent. The free base is
then converted to its sulfate salt by treatment with sulfuric acid to yield Metol.
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Reactants

Methylamine

Hydroquinone

Reaction Conditions Product
N-methyl-p-aminophenol
(Metol free base)
150-200°C
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Mix p-hydroxyphenylglycine
with high-boiling solvent
(e.g., cyclohexanol) and

optional catalyst (benzaldehyde)

'

Heat mixture to
150-180°C

'

Decarboxylation occurs
(15-30 min with catalyst)

:

Cool reaction mixture

'

Dilute with ethyl alcohol

i

Isolate N-monomethyl-p-aminophenol
sulfate
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Reactants

p-Aminophenol Dimethyl Sulfate Sodium Hydroxide Phase Transfer Catalyst

Process

Y A4

- One-pot Reaction <t

Product

Y

N-methyl-p-aminophenol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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